Cas no 2172050-77-8 (5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172050-77-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5566715
• PubChem ID: 165596283
• Update Time: 2025-11-01

5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172050-77-8
• 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594557

• Inchi： 1S/C10H17N3O/c1-5-10-9(6-14)11-12-13(10)8(4)7(2)3/h6-8H,5H2,1-4H3
• InChI Key： ANKXVNGCCWXXIH-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)N(C(C)C(C)C)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172050-77-8)

The compound 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172050-77-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This triazole-based aldehyde is characterized by its ethyl and 3-methylbutan-2-yl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, catalysis, and functional material design, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is its role as a versatile building block in organic synthesis. The presence of the aldehyde functional group allows for further derivatization, enabling the creation of a wide range of heterocyclic compounds. This flexibility is particularly valuable in medicinal chemistry, where researchers are constantly seeking novel scaffolds for targeted therapies. Recent studies have highlighted its potential in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the global demand for new therapeutic options amid rising antibiotic resistance.

In addition to its pharmaceutical applications, CAS No. 2172050-77-8 has also been investigated for its use in agrochemical formulations. The triazole core is known for its bioactivity, and derivatives of this compound have shown promise as plant growth regulators and pest control agents. With the increasing focus on sustainable agriculture and green chemistry, this compound offers a potential pathway to developing environmentally friendly alternatives to traditional agrochemicals. Its low toxicity profile and high efficacy make it a candidate for further research in this domain.

The synthesis of 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde typically involves multistep organic reactions, including cyclization and oxidation processes. Advances in catalytic methods and flow chemistry have improved the efficiency of its production, reducing costs and environmental impact. These innovations are particularly relevant in the context of industrial scalability, a topic of great interest to manufacturers and researchers alike. The compound's stability and solubility properties further enhance its practicality for large-scale applications.

From a material science perspective, CAS No. 2172050-77-8 has been explored for its potential in creating functional polymers and coating materials. Its ability to form hydrogen bonds and participate in cross-linking reactions makes it a valuable component in the design of high-performance materials. This aligns with the growing demand for smart materials that can respond to environmental stimuli, a trend driven by advancements in nanotechnology and biomaterials.

In conclusion, 5-ethyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172050-77-8) represents a multifaceted compound with broad applicability across multiple industries. Its unique chemical structure, combined with its functional versatility, positions it as a valuable asset in research and development. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare, agriculture, and advanced materials.